2-{[1-(5-chloro-2-methoxybenzoyl)pyrrolidin-3-yl]oxy}pyrazine

Specification

• CAS No.: 2034321-04-3
• Molecular Formula: C16H16ClN3O3
• Molecular Weight: 333.77
• IUPAC Name: (5-chloro-2-methoxyphenyl)-(3-pyrazin-2-yloxypyrrolidin-1-yl)methanone
• Standard InChI: InChI=1S/C16H16ClN3O3/c1-22-14-3-2-11(17)8-13(14)16(21)20-7-4-12(10-20)23-15-9-18-5-6-19-15/h2-3,5-6,8-9,12H,4,7,10H2,1H3
• Standard InChI Key: CRXOWNLMQBPTOL-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Cl)C(=O)N2CCC(C2)OC3=NC=CN=C3

Introduction

2-{[1-(5-chloro-2-methoxybenzoyl)pyrrolidin-3-yl]oxy}pyrazine is a complex organic compound featuring a pyrazine ring bonded to a pyrrolidine moiety, which is further substituted with a 5-chloro-2-methoxybenzoyl group. This compound is of interest in both chemical synthesis and biological research due to its potential applications in medicine and materials science.

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(5-chloro-2-methoxybenzoyl)pyrrolidin-3-yl]oxy}pyrazine typically involves multiple steps:

• Preparation of Pyrrolidine Intermediate: The reaction of 5-chloro-2-methoxybenzoic acid with pyrrolidine forms the benzoylated pyrrolidine intermediate.

• Reaction with Pyrazine: This intermediate is then reacted with pyrazine in the presence of a suitable catalyst to yield the final compound.

Industrial Production Methods

Industrial production may involve optimized reaction conditions to ensure high yield and purity, including advanced catalytic systems and efficient purification techniques like recrystallization and chromatography.

Chemistry

• Intermediate in Synthesis: Used as a building block for more complex organic molecules.

• Catalyst in Reactions: Utilized in various chemical reactions due to its unique structure.

Biology

• Antimicrobial and Anticancer Properties: Investigated for potential biological activities, including antimicrobial and anticancer effects.

• Mechanism of Action: The compound interacts with specific molecular targets, modulating their activity and leading to various biological effects.

Medicine

• Therapeutic Potential: Explored as a potential therapeutic agent due to its structural features and biological activities.

Industry

• Advanced Materials Development: Used in the development of new materials.

• Agrochemicals: Utilized in the production of agrochemicals.